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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B15554348

An In-depth Technical Guide to Vat Black 27

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Vat Black 27, a synthetic vat dye belonging to the anthraquinone class. The
information is intended for researchers, scientists, and professionals in the fields of chemistry
and drug development, offering detailed data and experimental context.

Core Chemical Identity

Vat Black 27, also known by names such as Vat Olive R and C.l. 69005, is a complex organic
molecule used primarily in the textile industry for dyeing cellulosic fibers.[1][2][3] Its identity is
defined by several key identifiers, which are summarized in the table below.
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Identifier Value

CAS Number 2379-81-9[1][2][3][4][5][6]
Molecular Formula C42H23N306[1][2][41[5][6][71[8]
Molecular Weight 665.65 g/mol [1][2][5]

Chemical Class Anthraquinones[2]

Colour Index No. 69005[1][2]

0=C(C1=C2C(NC(C3=CC=CC=C3)=0)=CC4=
CINC5=C4C=C(NC(C6=CC=CC=C6)=0)C(C7=
0)=C5C(C8=C7C=CC=C8)=0)C9=C(C=CC=C9
)C2=0[5]

SMILES String

Physicochemical Properties

Vat Black 27 is a black powder with distinct solubility characteristics that are fundamental to its
application as a vat dye.[1][2][4] It is insoluble in its oxidized form but can be converted to a
soluble leuco form under reducing, alkaline conditions.[9][10]

Property Value/Description

Appearance Black Powder[1][2][4]

Boiling Point ~685.54°C (rough estimate)[8][11]
Density ~1.537 g/cm?3[8]

- Insoluble: Water, Acetone, Ethanol, Toluene,
Xylene[1][2][4][12] - Slightly Soluble:
Chloroform, Pyridine, Quinoline[1][2][4][12] -
Soluble: o-chlorophenol[4], 2-Chlorophenol[2][3]

Solubility

Turns red; dilution yields a flocculent olive-green
precipitate.[2][3][4][12]

Behavior in Conc. H2S04

- Alkaline Reduction: Reddish-brown[2][3][4] -
Acid Reduction: Yellowish-brown[2][4]

Leuco Form Color
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Experimental Protocols
Manufacturing Methods

The synthesis of Vat Black 27 involves complex organic reactions. Two primary manufacturing

methods are reported:[2]

Method A: This process involves the condensation of N-(4-chloro-9,10-dioxo-9,10-
dihydroanthracen-1-yl)benzamide with N-(4-amino-9,10-dioxo-9,10-dihydroanthracen-1-
yl)benzamide in the presence of a copper catalyst, followed by cyclization using
chlorosulfonic acid.[2]

Method B: This method utilizes N-[4-(4-benzoylimino-9,10-dioxo-anthracen-1-ylidene)amino-
9,10-dihydroxy-anthracen-1-yl]benzamide, which undergoes a change in sulfuric acid,
followed by an oxidation step.[2]

The manufacturing of vat dyes, including Vat Black 27, often requires high-boiling solvents like

nitrobenzene and chlorinated benzenes, and may involve heavy metal catalysts.[13] These
processes can have low overall yields, contributing to the generation of hazardous waste.[13]

Vat Dyeing Process

The application of Vat Black 27 to cellulosic fibers like cotton is a multi-step process that
exploits its unique solubility properties.[9][10] The general protocol is as follows:

Reduction (Vatting): The insoluble Vat Black 27 pigment is converted into its water-soluble
leuco form. This is achieved in an alkaline bath (pH 11-13) using a reducing agent, most
commonly sodium dithionite (also known as sodium hydrosulfite).[10][14][15] The
temperature for this step is typically controlled between 40-50°C.[12]

Dyeing: The textile material is immersed in the dyebath containing the soluble leuco dye. The
leuco form has a high affinity for cellulosic fibers and penetrates the fiber structure.[4][9]

Oxidation: After dyeing, the fabric is exposed to air or treated with a chemical oxidizing
agent. This converts the soluble leuco dye back to its original insoluble pigment form,
trapping it within the fiber.[9][10][15]
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e Soaping: The dyed fabric is washed with a hot soap or detergent solution. This step is crucial
for removing excess dye from the surface, developing the true color, and improving the dye's
fastness properties by promoting the aggregation of dye molecules into a more stable
crystalline form.[12][15]

Dye Bath (Alkaline) N
Cellulosic Fiber Final Fabric
+NaOH
+ Na2s204 Diffusion & Oxidation
Vat Black 27 Reduction Leuco Form . Adsorption > Fiber with (Air or Chemical) N Dyed Fabric with
(Insoluble Pigment) (Soluble Anion) Uinilze ey Adsorbed Leuco Dye Insoluble Pigment

Click to download full resolution via product page
Vat Dyeing Workflow for Vat Black 27.

Applications

Vat Black 27 is primarily used for dyeing cotton and other cellulosic fibers such as viscose and
linen.[1][4][8][14]

o Textile Dyeing: It is suitable for both immersion dyeing (jig dyeing) and continuous pad
dyeing processes.[2][12] It demonstrates good levelness and affinity for cotton fibers.[4][8]

o Color Matching: Due to its shade, it is frequently used in combination with other vat dyes to
produce compound colors like gray, brown, dark green, and dark blue.[4][8][12]

o Other Substrates: It can also be used for dyeing silk, leather, and polyester/cotton blended
fabrics, often in a single bath process with disperse dyes for the polyester component.[1][4]
[12]

Safety and Environmental Considerations

» Toxicity: Limited toxicological data is available. One study indicates it can be an eye irritant in
rabbits.[16] Like many synthetic dyes, particularly those derived from complex aromatic
structures, caution should be exercised during handling.
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e Environmental Impact: The manufacturing process for vat dyes is a significant source of
pollution, utilizing hazardous solvents and generating waste from low-yield reactions.[13]
Wastewater from dyeing processes can contain residual toxic chemicals, high pH levels, and
color, which pose aesthetic and ecological challenges.[17][18] While vat dyes are known for
their excellent fastness, which reduces bleeding during consumer use, their synthesis and
application phases present considerable environmental hurdles.[14][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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